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This guide provides an objective comparison of the environmental fate of four widely used
strobilurin fungicides: Azoxystrobin, Pyraclostrobin, Trifloxystrobin, and Kresoxim-methyl. The
information herein is supported by experimental data to assist in environmental risk
assessment and the development of more sustainable agricultural chemicals.

Introduction to Strobilurin Fungicides

Strobilurin fungicides (SFs) are a class of agricultural chemicals inspired by a natural
substance, strobilurin A, produced by the fungus Strobilurus tenacellus.[1] They are classified
as Quinone outside Inhibitor (Qol) fungicides due to their mode of action, which involves
inhibiting mitochondrial respiration by binding to the Qo site of the cytochrome bcl complex
(Complex II).[2] This action blocks the electron transfer chain, thereby inhibiting ATP synthesis
and preventing fungal spore germination and mycelial growth.[3] While highly effective, their
widespread use has led to concerns about their environmental persistence, mobility, and
potential impact on non-target organisms.[1][2][4] This guide focuses on the comparative
environmental fate of four prominent strobilurins.

Comparative Analysis of Environmental Fate

The environmental fate of a pesticide is determined by its persistence (degradation and
dissipation), mobility, and potential for bioaccumulation. These parameters are influenced by
the chemical's properties and various environmental factors.
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Dissipation in Soil

The persistence of strobilurins in soil is a critical factor in determining the potential for long-term
contamination and exposure to soil organisms. Degradation rates are typically measured as
dissipation time 50% (DT50), or half-life.

Key Findings:

o Kresoxim-methyl and Trifloxystrobin generally exhibit the fastest degradation in soil, with
DT50 values of less than 3 days under laboratory conditions.[5][6][7]

» Pyraclostrobin shows variable but generally high persistence in aerobic soils, with half-lives
ranging from 35 to 323 days.[8] However, it degrades much more rapidly under anaerobic
conditions (DT50 of 3.0 to 3.1 days).[8]

o Azoxystrobin demonstrates significant persistence, with reported half-lives extending up to 6
months depending on soil conditions.[9] Its degradation is faster in flooded (anaerobic) soils
compared to non-flooded (aerobic) soils.[10]

Table 1: Comparative Dissipation Times (DT50) in Soil

o Aerobic Soil DT50 Anaerobic Soil
Strobilurin Notes
(days) DT50 (days)

Half-life can range
) 107.4 (non-flooded)
Azoxystrobin 62.7 (flooded)[10] from 14 days to 6

[10]
months.[9]

Considered persistent

Pyraclostrobin 35 - 323[8] 3.0 - 3.1]8] ) ) )
in aerobic soils.[8]

Rapidly degrades to a
Trifloxystrobin < 3[6] Data not specified more persistent acid
metabolite.[6]

Degradation is faster
Kresoxim-methyl < 3[5][7] 0.86 - 1.6[7] under anaerobic
conditions.[7]
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Dissipation in Aquatic Systems

Strobilurins enter aquatic environments through spray drift, runoff, and leaching. Their fate in
water is primarily governed by photolysis (degradation by sunlight) and hydrolysis (reaction with
water).

Key Findings:

« All four strobilurins are susceptible to rapid aquatic photolysis. Pyraclostrobin is extremely
sensitive to light in water, with a half-life of just 0.062 days.[8]

 Trifloxystrobin and Kresoxim-methyl also degrade quickly via photolysis, with half-lives of
approximately 1 day and 10 hours, respectively.[11][12]

o Hydrolysis is pH-dependent. Kresoxim-methyl, for example, is stable in acidic and neutral
water but degrades rapidly under alkaline conditions (pH 9) with a DT50 of 0.5 days.[13]
Pyraclostrobin is stable to hydrolysis.[8]

Table 2: Comparative Dissipation Times (DT50) in Aquatic Systems

L Aquatic Photolysis .
Strobilurin S Hydrolysis DT50 Notes

] Degradation is faster
< 14 days (field

Azoxystrobin N Stable at neutral pH under alkaline
conditions)[11][12] N
conditions.
) Very rapid photolysis
Pyraclostrobin 0.062 days[8] Stable[8]

in water.[8]

Major degradation
Trifloxystrobin 0.7 - 1.3 days[11][14] Data not specified pathway is hydrolysis
to TFS-acid.[11][14]

Relatively stable in
] ~0.43 days (10.3 o
Kresoxim-methyl 0.5 days (at pH 9)[13] neutral or acidic water.
hours)[12] [13]
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Mobility and Potential for Leaching

The mobility of a pesticide in soil determines its potential to leach into groundwater. This is
primarily assessed using the soil organic carbon-water partitioning coefficient (Koc). A higher
Koc value indicates stronger binding to soil particles and lower mobility.

Key Findings:

o Pyraclostrobin has very high Koc values (6,000-16,000 mL/g), indicating it is only slightly
mobile to immobile and binds strongly to soil.[8] Its degradates also exhibit high Koc values.

[8]

 Trifloxystrobin also binds strongly to soil, limiting the leaching of the parent compound.[11]
[14] However, its primary metabolite, TFS-acid (CGA-321113), is more water-soluble and
mobile, posing a potential risk to lower soil horizons.[11][14][15]

e Azoxystrobin's primary degradate, azoxystrobin acid, is also more water-soluble and prone
to leaching than the parent compound.[9][10]

Table 3. Comparative Mobility and Bioaccumulation Potential

o Soil Koc Mobility Bioaccumulati
Strobilurin o log Kow .
(mL/g) Classification on Potential
Azoxystrobin ~2,500 Low to Medium 25 Moderate
) Slight to High (BCF: 675-
Pyraclostrobin 6,000 - 16,000]8] ] 3.8 -4.2[8]
Immobile[8] 735x%)[8]

Low (parent) /

] ) High (specific Medium ]
Trifloxystrobin ) ] 4.5 High
value not cited) (metabolite)[11]
[14]
Kresoxim-methyl  ~2,300 Low to Medium 3.4 Moderate

Bioaccumulation Potential
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Bioaccumulation refers to the accumulation of a substance in an organism. It is often predicted
by the octanol-water partition coefficient (log Kow) and confirmed by the bioconcentration factor
(BCF). Higher values suggest a greater potential to accumulate in fatty tissues.

Key Findings:

e Pyraclostrobin shows a high potential for bioaccumulation, with a log Kow of up to 4.2 and
measured BCF values in fish of 675-735x.[8]

« Trifloxystrobin also has a high log Kow (4.5), suggesting a high potential for bioaccumulation.

o Azoxystrobin and Kresoxim-methyl have moderate log Kow values, indicating a moderate
potential for bioaccumulation.

Degradation Pathways

The degradation of strobilurins in the environment proceeds through several key reactions.
Microbial degradation is a primary pathway for their removal from soil.[11] Common
transformations include the hydrolysis of the methyl ester group, isomerization of the double
bond in the acrylic moiety, and hydroxylation of the aromatic rings.[11][12]

Caption: Generalized degradation pathways for strobilurin fungicides.

Pyraclostrobin-Specific Pathway

Pyraclostrobin degradation involves hydrolysis of the carbamate group and cleavage of the
ether linkage, leading to several key metabolites.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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